3-[2-(4-ethylpiperidin-1-yl)ethyl]-7-methylthieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-[2-(4-ethylpiperidin-1-yl)ethyl]-7-methylthieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C16H23N3OS/c1-3-13-4-6-18(7-5-13)8-9-19-11-17-14-12(2)10-21-15(14)16(19)20/h10-11,13H,3-9H2,1-2H3
• InChI Key: NKGFOOQIGRTNRC-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCN(CC1)CCN2C=NC3=C(C2=O)SC=C3C
• Molecular Formula: C16H23N3OS
• Molecular Weight: 305.4 g/mol

Description

The compound “3-[2-(4-ethylpiperidin-1-yl)ethyl]-7-methylthieno[3,2-d]pyrimidin-4(3H)-one” is a complex organic molecule. It contains a thieno[3,2-d]pyrimidin-4(3H)-one group, which is a bicyclic system with a sulfur atom in one of the rings. This group is known to have interesting chemical properties and is found in various bioactive compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting from simpler building blocks. One possible route could be the reaction of an appropriate 4-ethylpiperidine derivative with a precursor to the thieno[3,2-d]pyrimidin-4(3H)-one group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thieno[3,2-d]pyrimidin-4(3H)-one group, along with an ethylpiperidine group attached to it. The exact 3D structure would depend on the specific arrangement of these groups in space.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the thieno[3,2-d]pyrimidin-4(3H)-one and ethylpiperidine groups. These groups could potentially undergo a variety of chemical reactions, depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitrogen and sulfur atoms could potentially make it a polar molecule, affecting its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Compounds containing similar groups have been found to exhibit a range of biological activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and biological activities. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. This could include studies to determine its biological activity and potential uses in medicine or other fields.